Cas no 62400-46-8 (Propanamide, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)-)

Propanamide, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)- structure
62400-46-8 structure
Product Name:Propanamide, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)-
CAS No:62400-46-8
MF:C8H13N3O
MW:167.208321332932
CID:446170
PubChem ID:20394349
Update Time:2025-04-19

Propanamide, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

    • Propanamide, 2-methyl-N-(1-methyl-1H-pyrazol-3-yl)-
    • 2-methyl-N-(1-methylpyrazol-3-yl)propanamide
    • AKOS009035875
    • 2-Methyl-N-(1-methyl-1H-pyrazol-3-yl)propanamide
    • SCHEMBL1106972
    • N(1-Methylpyrazol-3-yl)-2-Methylpropanamide
    • N-(1-methyl-1H-pyrazol-3-yl)isobutyramide
    • YDRPFSJAXPBNAC-UHFFFAOYSA-N
    • 62400-46-8
    • DTXSID10606673
    • Inchi: 1S/C8H13N3O/c1-6(2)8(12)9-7-4-5-11(3)10-7/h4-6H,1-3H3,(H,9,10,12)
    • InChI Key: YDRPFSJAXPBNAC-UHFFFAOYSA-N
    • SMILES: O=C(C(C)C)NC1C=CN(C)N=1

Computed Properties

  • Exact Mass: 167.10599
  • Monoisotopic Mass: 167.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.9Ų

Experimental Properties

  • PSA: 46.92
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